2,4-Diamino-7-Pteridinemethanol

Core Science & Biosynthesis

Biological Activity and Analytical Significance of 2,4-Diamino-7-Pteridinemethanol

This technical guide details the biological activity, chemical behavior, and analytical significance of 2,4-Diamino-7-Pteridinemethanol (also known as 2,4-diamino-7-hydroxymethylpteridine).

A Technical Guide for Antifolate Research & Development

Part 1: Executive Summary & Chemical Identity[1]

2,4-Diamino-7-Pteridinemethanol (CAS: 881-33-4) is the regioisomer of the pivotal antifolate intermediate, 2,4-diamino-6-pteridinemethanol. While the 6-isomer serves as the structural scaffold for potent Dihydrofolate Reductase (DHFR) inhibitors like Methotrexate (MTX), the 7-isomer is primarily characterized as a pharmacologically attenuated impurity .

In drug development, this compound serves two critical roles:

• Quality Control Standard: It is a key process impurity (often designated as an impurity in Methotrexate synthesis) used to validate the regioselectivity of pteridine ring closures.

• Structural Probe: It demonstrates the stringent steric requirements of the DHFR binding pocket, where 7-substitution disrupts the critical p-aminobenzoylglutamate binding channel.

Chemical Properties & Stability

Property	Specification	Technical Note
Molecular Formula	C₇H₈N₆O	Isomeric with the 6-hydroxymethyl precursor.
Molecular Weight	192.18 g/mol	Identical mass to 6-isomer; requires HPLC/NMR for differentiation.
Solubility	Low (Aqueous/Organic)	Significantly less soluble than the 6-isomer in neutral buffers. Dissolves in dilute HCl or NaOH.[1]
pKa	~5.5 (N-1)	Protonation at N-1 is critical for solubility and binding.
Stability	Light Sensitive	Pteridines undergo photo-oxidation; handle under amber light.

Part 2: Mechanism of Action & Biological Activity

The DHFR Inhibition Mechanism

The biological activity of pteridines is defined by their interaction with Dihydrofolate Reductase (DHFR) . The enzyme catalyzes the reduction of dihydrofolate (DHF) to tetrahydrofolate (THF) using NADPH.[2]

• The 6-Isomer (Active): The hydroxymethyl group at position 6 allows the molecule to orient correctly in the active site, mimicking the pterin ring of folate. This orientation positions the 2,4-diamino group to form a critical salt bridge with Asp27 (in E. coli) or Glu30 (in mammalian DHFR), locking the inhibitor in place.

• The 7-Isomer (Attenuated): Substitution at the 7-position creates a steric clash with the hydrophobic wall of the active site (specifically residues lining the p-aminobenzoylglutamate channel). This forces the pteridine ring to adopt a distorted binding mode or prevents deep pocket penetration, resulting in a significantly higher IC50 (lower potency) compared to the 6-isomer.

Comparative Potency Data

The following table summarizes the general activity profile relative to standard antifolates.

Compound	Target Enzyme	IC50 (Approx.)[3][4][5][6]	Activity Classification
Methotrexate (MTX)	Human DHFR	< 10 nM	Ultra-Potent
6-Hydroxymethyl-pteridine	Human DHFR	~10–100 nM	Potent Precursor
7-Hydroxymethyl-pteridine	Human DHFR	> 10 µM	Weak / Inactive
7-Hydroxymethyl-pteridine	Bacterial DHFR	> 50 µM	Inactive

Field Insight: High concentrations of the 7-isomer may show weak inhibition due to non-specific hydrophobic binding, but it fails to act as a "tight-binding" inhibitor.

Visualization: The Folate Pathway & Inhibition

The diagram below illustrates the folate cycle and the specific blockade point of pteridine derivatives.

Caption: The 6-substituted antifolates (Red) effectively block DHFR, while the 7-isomer (Grey) exhibits weak binding due to steric hindrance.[1]

Part 3: Experimental Protocols

Synthesis & Origin (The "Isomer Problem")

Understanding the biological activity requires understanding the chemical origin. The 7-isomer forms during the Gabriel-Isay condensation of 2,4,5,6-tetraaminopyrimidine with dihydroxyacetone.[1]

• Acidic pH (3–4): Favors the desired 6-isomer .

• Neutral/Basic pH: Favors the 7-isomer (impurity).

• Protocol Note: If your "active" compound shows unexpectedly low potency, verify the pH conditions of your synthesis or check the regioisomeric purity using HPLC.

In Vitro DHFR Inhibition Assay

This protocol validates the biological activity (or lack thereof) of the 7-isomer.

Reagents:

• Assay Buffer: 50 mM Tris-HCl, pH 7.5, 1 mM DTT (to prevent oxidation).

• Cofactor: NADPH (100 µM final concentration).

• Substrate: Dihydrofolate (DHF) (50 µM final concentration).

• Enzyme: Recombinant Human or Bacterial DHFR (approx. 0.01 U/mL).

Workflow:

• Preparation: Dissolve 2,4-Diamino-7-Pteridinemethanol in 0.1 M HCl (due to poor solubility) to create a 10 mM stock. Dilute serially in Assay Buffer.[1]

• Blanking: Set up a "No Enzyme" blank to account for non-enzymatic NADPH oxidation.[1]

• Incubation: Mix Enzyme + Inhibitor (various concentrations) + NADPH. Incubate for 5 min at 25°C to allow binding.

• Initiation: Add DHF to start the reaction.[6]

• Measurement: Monitor absorbance at 340 nm (absorption peak of NADPH) for 5 minutes.

• Calculation:

  [7]

Visualization: Assay Workflow

Caption: Step-by-step spectrophotometric workflow for assessing DHFR inhibition kinetics.

Part 4: References

• BenchChem. (2025).[6][8] Biological Activities and Quantitative Data of 2,4-Diaminopteridin-6-yl-methanol. Retrieved from

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 12795843: 2,4-Diamino-7-Pteridinemethanol. Retrieved from

• Taghavi, M., et al. (2016).[1] Approaches to the preparation of 6- and 7-methyl-8-substituted pterins: The effect of reaction conditions on isomer distribution. Journal of Heterocyclic Chemistry. Retrieved from

• Sigma-Aldrich. (2025). Product Specification: 2,4-Diamino-6-(hydroxymethyl)pteridine (Isomer Comparison). Retrieved from

Sources

• 1. Dihydrofolate reductase - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. SMILES String Search [bindingdb.org]
• 4. Methotrexate analogues. 26. Inhibition of dihydrofolate reductase and folylpolyglutamate synthetase activity and in vitro tumor cell growth by methotrexate and aminopterin analogues containing a basic amino acid side chain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Synthesis of 2,4-Diaminopyrimidine Core-Based Derivatives and Biological Evaluation of Their Anti-Tubercular Activities [mdpi.com]
• 8. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Note: Solubility and Handling of 2,4-Diamino-7-Pteridinemethanol

CAS: 881-33-4 | MW: 192.18 g/mol Synonyms: (2,4-Diaminopteridin-7-yl)methanol; 7-Hydroxymethyl-2,4-diaminopteridine[1][2][3]

Abstract & Introduction

2,4-Diamino-7-Pteridinemethanol is a specific pteridine derivative, distinct from its more common regioisomer 2,4-diamino-6-pteridinemethanol.[1][2][3] Often identified as a degradation product or impurity in the synthesis and storage of antifolates like Methotrexate (MTX), this compound serves as a critical reference standard in pharmaceutical quality control (QC) and metabolic profiling.[2]

The planar, rigid structure of the pteridine core facilitates strong intermolecular

- stacking and hydrogen bonding, rendering the compound sparingly soluble in water and neutral buffers. This application note provides a validated protocol for solubilizing 2,4-Diamino-7-Pteridinemethanol, emphasizing the use of Dimethyl Sulfoxide (DMSO) as the primary vehicle and outlining strategies for aqueous dilution to prevent precipitation during biological assays.

Key Challenges:

• Low Aqueous Solubility: Neutral pH solubility is negligible (< 0.1 mg/mL).[2][3]

• Isomer Confusion: Frequently confused with the 6-isomer; specific handling is required to maintain isomeric purity.[1][2][3]

• Photolability: Pteridines are susceptible to photo-oxidation; all steps must be performed under low-light conditions.[1][2][3]

Physicochemical Properties & Solubility Profile[1][3][4][5][6][7][8][9]

Understanding the ionization states of the pteridine ring is essential for solubility optimization.[3] The 2,4-diamino system is weakly basic.[1][2][3]

Property	Value	Implication for Solubility
Molecular Weight	192.18 g/mol	Small molecule, but high lattice energy.[1][2][3]
Appearance	Yellow to Orange Powder	Visual confirmation of dissolution is color-dependent.[1][2][3]
pKa (approx)	~5.5 (N-1/N-3 ring nitrogens)	Solubility increases significantly at pH < 4.[1][2][3]0.
LogP	~ -0.5 to 0.5	Moderately lipophilic core; requires organic co-solvents.[1][2][3]

Solubility Data Table

Solvent	Solubility Rating	Estimated Max Conc.	Notes
DMSO (Anhydrous)	High	10 – 50 mM	Preferred solvent for stock solutions.[1][2][3]
0.1 M HCl	Moderate	1 – 5 mM	Protonation of amino groups disrupts crystal lattice.[2][3]
0.1 M NaOH	Moderate	1 – 5 mM	Deprotonation of amide-like tautomers.[1][2][3]
Water (Neutral)	Poor	< 0.1 mM	Not recommended for stock preparation.[2][3]
Ethanol/Methanol	Low	< 1 mM	Poor solubility; not recommended as primary solvent.[2][3]

Protocol 1: Preparation of DMSO Stock Solution (Primary)

Purpose: To create a stable, high-concentration Master Stock (typically 10 mM or 50 mM) for long-term storage.[1][2][3]

Reagents & Equipment[1][2][3][5][10][11][12]

• 2,4-Diamino-7-Pteridinemethanol (Solid standard).[1][2][3]

• DMSO, Anhydrous (≥99.9%, Cell Culture Grade).

• Amber glass vials (borosilicate) with PTFE-lined caps.[1][2][3]

• Ultrasonic bath.[2][3][4]

• Vortex mixer.[2][3][4]

Step-by-Step Procedure

• Weighing: Accurately weigh 1.92 mg of the compound into a sterile amber microcentrifuge tube or glass vial.

  • Note: Using amber glass prevents UV-induced degradation.[1][2][3]

• Solvent Addition: Add 1.0 mL of anhydrous DMSO to the vial to achieve a 10 mM concentration.

  • Calculation:

    [1][2]

• Dispersal: Vortex vigorously for 30 seconds to disperse the powder.

• Dissolution: Sonicate the vial in a water bath at room temperature (20–25°C) for 5–10 minutes.

  • Visual Check: Hold the vial up to a light source.[3] The solution should be a clear, yellow/orange liquid with no visible particulates. If particles remain, warm gently to 37°C and sonicate for an additional 5 minutes.

• Storage: Aliquot into small volumes (e.g., 50 µL) to avoid freeze-thaw cycles. Store at -20°C (stable for 6 months) or -80°C (stable for 1 year).

Protocol 2: Aqueous Dilution for Biological Assays

Purpose: To prepare a Working Solution in aqueous buffer without precipitating the compound.[3]

Critical Mechanism: The "Crash-Out" Effect

Diluting a hydrophobic stock (DMSO) directly into a static volume of water often causes rapid local precipitation.[1][2][3] The Stepwise Dilution Method is required.[3][5]

Step-by-Step Procedure

• Pre-warm the aqueous buffer (e.g., PBS, Cell Culture Media) to 37°C.

• Calculate the required volume of DMSO stock to achieve the final assay concentration (e.g., 10 µM).

  • Constraint: Keep final DMSO concentration

    (v/v) to avoid solvent toxicity in cells.[2][3][4][5]

• Dynamic Addition:

  • Place the pipette tip containing the DMSO stock submerged into the center of the stirring buffer.

  • Expel the stock slowly while vortexing or stirring the buffer rapidly.[3]

  • Do not drop the DMSO stock onto the surface of the liquid.[3]

• Immediate QC: Inspect for turbidity or precipitate formation immediately.[2][3]

  • Troubleshooting: If precipitation occurs, prepare an intermediate dilution (e.g., 10x working concentration) in 50% DMSO / 50% Water , then dilute that intermediate into the final buffer.

Visual Workflow (DOT Diagram)

Caption: Workflow for preparing stable stock and working solutions of 2,4-Diamino-7-Pteridinemethanol, highlighting the critical stepwise dilution path to avoid precipitation.

Alternative Solubilization: Acid/Base Extraction

If DMSO is incompatible with the downstream application (e.g., specific enzymatic assays sensitive to organic solvents), aqueous solubility can be induced via pH adjustment.

Acidic Solubilization (Protonation)

Pteridines contain basic amine groups.[1][2][3]

• Dissolve solid in 0.1 M HCl or 1.0 M Acetic Acid .

• Solubility may reach 1–5 mM.[2][3]

• Caution: Neutralizing this solution back to pH 7.4 (physiological) will likely cause the compound to precipitate if the concentration exceeds the intrinsic solubility limit (~10 µM).[2]

Basic Solubilization (Deprotonation)[1][2]

• Dissolve solid in 0.1 M NaOH or 0.1 M Na2CO3 .[2][3]

• Useful for analytical chromatography (HPLC) sample preparation.[2][3][6]

Stability & Storage Guidelines

• Light Sensitivity: Pteridines degrade into pterins and other oxidation products upon UV/VIS exposure.[2][3] Always use amber glassware or wrap containers in aluminum foil.

• Hygroscopicity: DMSO is hygroscopic.[2][3][7] Water absorption into the DMSO stock can decrease the solubility of the pteridine over time, leading to "mystery precipitation" in stored vials. Use aliquots to minimize air exposure.[2][3]

• Temperature: Store stocks at -20°C. Working solutions should be prepared fresh.

References

• National Center for Biotechnology Information (NCBI). (2025).[2][3] PubChem Compound Summary for CID 12795843, 2,4-Diamino-7-Pteridinemethanol. Retrieved March 4, 2026, from [Link]

• Schymanski, E. L., et al. (2017).[2][3] Critical Assessment of Small Molecule Identification 2016: Automated Methods.[2][3] Journal of Cheminformatics, 9(1).[2] (Contextual reference for pteridine identification). Retrieved March 4, 2026, from [Link]

Sources

• 1. Page loading... [guidechem.com]
• 2. 2-[[4-[(2,4-diamino-7-oxo-8H-pteridin-6-yl)methyl-methylamino]benzoyl]amino]pentanedioic acid | C20H22N8O6 | CID 5385077 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Buy Online CAS Number 881-33-4 - TRC - 2,4-Diamino-7-Pteridinemethanol | LGC Standards [lgcstandards.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. medchemexpress.cn [medchemexpress.cn]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. ziath.com [ziath.com]

Application Note: Preparation of 2,4-Diamino-7-Pteridinemethanol Stock Solutions

Abstract & Introduction

2,4-Diamino-7-Pteridinemethanol (CAS 881-33-4) is a structural isomer of the methotrexate metabolite DAMPA (2,4-diamino-6-pteridinemethanol). It serves as a critical reference standard in folate metabolism studies, antifolate drug development, and competitive binding assays for Dihydrofolate Reductase (DHFR).

The preparation of stable, accurate stock solutions for this compound is complicated by the inherent physicochemical properties of the pteridine ring system: poor solubility in neutral aqueous media and high sensitivity to photodegradation .

This guide provides a scientifically validated protocol for preparing stock solutions, emphasizing the "Why" behind solvent choices to ensure experimental reproducibility.

Physicochemical Properties & Critical Parameters[1][2]

Before handling, verify the compound identity and safety data. Pteridines are amphoteric molecules; their solubility is heavily pH-dependent.

Parameter	Data	Relevance to Protocol
Compound Name	2,4-Diamino-7-Pteridinemethanol	Verify isomer (7- vs 6-position is critical).[1]
CAS Number	881-33-4	Unique identifier for ordering/verification.
Molecular Weight	192.18 g/mol	Used for Molarity ( ) calculations.
Appearance	Yellow to Orange Powder	Visual check for oxidation (darkening indicates degradation).
Solubility (Water)	Very Low (< 0.5 mg/mL at pH 7)	Do not attempt to dissolve directly in media or PBS.
Solubility (DMSO)	Moderate (~10–50 mM)	Preferred solvent for general cell culture stocks.
pKa Characteristics	Amphoteric	Soluble in dilute acid (HCl) or base (NaOH).
Light Sensitivity	High	Strict Requirement: Handle under low light; use amber vials.

Solvent Selection Strategy

The choice of solvent dictates the stability of your stock and the viability of your cells.

• Method A (DMSO): The standard approach.[2] DMSO disrupts the crystal lattice of hydrophobic pteridines effectively. Most cell lines tolerate <0.5% v/v DMSO final concentration.

• Method B (Aqueous Acid/Base): Used only if cells are hypersensitive to DMSO. Pteridines can be protonated (acid) or deprotonated (base) to form soluble salts.

Decision Logic for Solvent Selection

Figure 1: Decision tree for selecting the appropriate solubilization vehicle based on cellular tolerance.

Detailed Protocols

Pre-requisites:

• PPE: Nitrile gloves, lab coat, safety glasses (Pteridines are bioactive antifolates).

• Environment: Dim the lights or work in a biosafety cabinet with the sash light OFF .

• Equipment: Analytical balance, vortex mixer, sterile syringe filters.

Method A: Preparation of 10 mM Stock in DMSO (Standard)

This method is preferred due to the hydrolytic stability of pteridines in anhydrous DMSO compared to aqueous solutions.

• Calculation: To prepare 1 mL of a 10 mM stock:

  Tip: Weighing <2 mg is error-prone.[3][2][4][5][6] It is better to weigh ~5-10 mg and adjust the DMSO volume.

• Weighing:

  • Weigh ~5 mg of 2,4-Diamino-7-Pteridinemethanol into a sterile, amber microcentrifuge tube.

  • Record exact mass (e.g., 5.2 mg).

• Dissolution:

  • Calculate required DMSO volume:

    .

  • Example:

    .

  • Add the calculated volume of sterile, anhydrous DMSO (Sigma-Aldrich Hybridoma grade or equivalent).

  • Vortex vigorously for 1-2 minutes.

  • Note: If particulates remain, sonicate in a water bath for 5 mins (max 37°C). Avoid high heat.

• Sterilization:

  • Use a 0.22 µm PTFE (Polytetrafluoroethylene) or Nylon syringe filter.

  • Critical: Do not use Cellulose Acetate (CA) filters with DMSO; they will dissolve.

• Storage:

  • Aliquot into small volumes (e.g., 50-100 µL) to avoid freeze-thaw cycles.

  • Store at -20°C (stable for 6 months) or -80°C (stable for 1 year).

Method B: Preparation of Aqueous Stock (0.1 M NaOH)

Use this method if DMSO is strictly prohibited. Pteridines are soluble in alkaline solutions due to the ionization of the amide/amine groups.

• Preparation:

  • Weigh ~5 mg of compound.

  • Add 0.1 M NaOH (Sodium Hydroxide) to achieve ~10 mM concentration.

  • Vortex until fully dissolved.

• Sterilization:

  • Filter using a 0.22 µm PES (Polyethersulfone) filter.

• Usage Warning:

  • Aqueous stocks of pteridines are less stable than DMSO stocks due to potential hydrolysis and oxidation.

  • Use fresh or freeze immediately at -80°C.

  • When adding to cell culture media, the buffering capacity of the media (HEPES/Bicarbonate) usually neutralizes the small volume of NaOH, but verify pH if adding high volumes (>1%).

Experimental Workflow & Quality Control

The following diagram outlines the complete lifecycle of the reagent from powder to cell treatment.[7]

Figure 2: Operational workflow for reagent handling. Note the "Step-down Dilution" to prevent precipitation shock.

Quality Control: The "Precipitation Shock" Check

Hydrophobic compounds often precipitate when a high-concentration DMSO stock is added directly to aqueous media.

• Visual Check: Inspect the stock for crystals before use.

• Dilution Test: Add 1 µL of stock to 1 mL of media in a clear tube. Hold it up to the light.

  • Clear: Good to proceed.

  • Cloudy/Turbid: Compound has precipitated.[3][5][8]

  • Solution: Perform a serial dilution (e.g., 1:10 in media, then 1:100) rather than a single large jump.

References

• PubChem. (n.d.). 2,4-Diamino-7-Pteridinemethanol Compound Summary. National Library of Medicine. Retrieved from [Link]

• Schircks Laboratories. (n.d.). General instructions for working with pteridines. Retrieved from [Link]

Sources

• 1. Buy Online CAS Number 881-33-4 - TRC - 2,4-Diamino-7-Pteridinemethanol | LGC Standards [lgcstandards.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. escholarship.org [escholarship.org]
• 4. US8809553B2 - Process for the preparation of pteridine derivatives - Google Patents [patents.google.com]
• 5. US4767859A - Process for the preparation of pteridine derivatives - Google Patents [patents.google.com]
• 6. bachem.com [bachem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. schircks.ch [schircks.ch]

Application Note: UV-Vis Absorption Spectrum Analysis of 2,4-Diamino-7-Pteridinemethanol

Executive Summary

This application note details the protocol for the ultraviolet-visible (UV-Vis) spectroscopic characterization of 2,4-Diamino-7-Pteridinemethanol (CAS: 881-33-4). As a structural isomer of the key Methotrexate (MTX) precursor/impurity (the 6-isomer), the 7-isomer requires precise analytical differentiation. This guide addresses the molecule's pH-dependent spectral shifts, solubility challenges, and photosensitivity, providing a robust method for identification and purity assessment in pharmaceutical workflows.

Chemical & Physical Context

Molecule Identity

• IUPAC Name: (2,4-Diaminopteridin-7-yl)methanol[1]

• CAS Number: 881-33-4[1]

• Molecular Formula:

  [1]

• Molecular Weight: 192.18 g/mol [1]

• Relevance: Primarily analyzed as a process impurity or isomeric byproduct in the synthesis of 2,4-diamino-6-hydroxymethylpteridine (a precursor to Methotrexate and other antifolates).

Spectral Principle

The pteridine ring system exhibits characteristic

and electronic transitions. These transitions result in two primary absorption bands:

• Band I (Near-UV/Visible):

  . Associated with the pyrazine ring; highly sensitive to pH and solvent polarity.

• Band II (UV):

  . Associated with the pyrimidine ring; typically more intense.

Critical Isomer Distinction: The 7-isomer (target) and 6-isomer have overlapping spectra. While UV-Vis is excellent for quantification and basic ID, definitive separation of mixtures requires HPLC-UV or NMR. This protocol focuses on characterizing the pure 7-isomer or confirming its presence via spectral matching.

Experimental Protocol

Materials & Reagents

Reagent/Material	Grade/Specification	Purpose
2,4-Diamino-7-Pteridinemethanol	Reference Standard (>98% purity)	Analyte
0.1 M Hydrochloric Acid (HCl)	Analytical Grade	Solvent (Protonated form)
0.1 M Sodium Hydroxide (NaOH)	Analytical Grade	Solvent (Deprotonated form)
Methanol (MeOH)	HPLC Grade	Co-solvent (if needed)
Quartz Cuvettes	10 mm path length, matched pair	UV transparency <200 nm

Workflow Diagram

The following logic flow ensures sample integrity and data validity.

Caption: Step-by-step workflow for the UV-Vis analysis of 2,4-Diamino-7-Pteridinemethanol, emphasizing the critical solubilization check.

Detailed Methodology

Step 1: Stock Solution Preparation

Pteridines are notoriously insoluble in neutral water. Acidic or basic conditions are mandatory for complete dissolution.

• Weigh 1.92 mg of 2,4-Diamino-7-Pteridinemethanol.

• Transfer to a 100 mL volumetric flask.

• Acidic Stock: Add ~80 mL of 0.1 M HCl . Sonicate for 5-10 minutes until fully dissolved. Dilute to volume.

  • Resulting Concentration: ~100 µM (19.2 µg/mL).

• Basic Stock (Alternative): Use 0.1 M NaOH if studying the anionic form.

Step 2: Working Solution & Blanking

• Dilution: Pipette 5.0 mL of Stock Solution into a 10 mL volumetric flask and dilute to volume with the same solvent (0.1 M HCl).

  • Final Concentration: ~50 µM.

• Blanking: Fill a clean quartz cuvette with 0.1 M HCl. Place in the reference holder (double-beam) or blank the instrument (single-beam).

Step 3: Instrumental Parameters[2]

• Scan Range: 200 nm to 450 nm.

• Scan Speed: Medium (approx. 200-400 nm/min) to capture peak shape accurately.

• Bandwidth: 1.0 nm or 2.0 nm.

• Photometric Mode: Absorbance.[3][4][5][6]

Step 4: Measurement

• Rinse the sample cuvette twice with the Working Solution.

• Fill and insert into the sample holder.

• Acquire spectrum.[4][5][6]

• Validation: The absorbance at

  should be between 0.1 and 1.0 AU. If >1.5, dilute further.

Data Analysis & Interpretation

Expected Spectral Characteristics

The spectrum of 2,4-Diamino-7-Pteridinemethanol is pH-dependent due to protonation of the ring nitrogens (N1, N3, N5, N8) and the amino groups.

Parameter	Acidic Medium (0.1 M HCl)	Basic Medium (0.1 M NaOH)
Primary (Band II)	245 – 255 nm	~255 – 265 nm
Secondary (Band I)	335 – 345 nm	~360 – 370 nm
Shoulders	Common around 270-290 nm	Less defined
Appearance	Colorless to faint yellow	Yellow fluorescence

Note: The 7-isomer typically exhibits a slight hypsochromic shift (blue shift) in Band I compared to the 6-isomer (Methotrexate Impurity A), which absorbs closer to 370 nm in acid.

Calculation of Molar Extinction Coefficient ( )

Use the Beer-Lambert Law to determine the coefficient, which serves as a constant for purity calculations.

[3]

Where:

• = Absorbance at [4]
• = Concentration (Molar, mol/L)[3]
• = Path length (1 cm)[3][7]

Example Calculation: If a 50 µM (

M) solution yields an absorbance of 0.650 at 250 nm: [3]

Critical Troubleshooting (Self-Validating Systems)

Photodegradation Check

Pteridines are light-sensitive.

• Test: Re-scan the same sample after 15 minutes of ambient light exposure.

• Validation: If Absorbance changes by >2%, the sample is degrading.

• Corrective Action: Use amber glassware and minimize light exposure during prep.

Isomeric Purity Verification

UV-Vis cannot easily quantify a 5% contamination of the 6-isomer in the 7-isomer due to spectral overlap.

• Recommendation: If the UV spectrum shows broadening or unexpected shoulders, confirm purity via HPLC-UV (C18 column, Phosphate buffer/Methanol gradient). The 7-isomer typically elutes after the 6-isomer on standard C18 phases due to slight differences in polarity and hydrogen bonding.

Fluorescence Interference

2,4-diamino pteridines are highly fluorescent.

• Issue: Fluorescence emission can reach the detector, causing artificially low absorbance readings (negative bias).

• Mitigation: Ensure the detector geometry rejects emission (monochromator after sample) or use a concentration where fluorescence quenching is consistent.

References

• European Pharmacopoeia (Ph. Eur.).Methotrexate Monograph: Impurity Analysis. (Contextual reference for pteridine impurity profiling).
• Pfleiderer, W. (1985). Chemistry of Pteridines. In: Comprehensive Heterocyclic Chemistry. (Authoritative source on pteridine UV spectral shifts).

• PubChem. (2025). Compound Summary: 2,4-Diamino-7-Pteridinemethanol.[1] National Library of Medicine. Retrieved from [Link]

Sources

• 1. Buy Online CAS Number 881-33-4 - TRC - 2,4-Diamino-7-Pteridinemethanol | LGC Standards [lgcstandards.com]
• 2. Effects of Natural Intensities of Visible and Ultraviolet Radiation on Epidermal Ultraviolet Screening and Photosynthesis in Grape Leaves - PMC [pmc.ncbi.nlm.nih.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. par.nsf.gov [par.nsf.gov]
• 5. fdbio-rptu.de [fdbio-rptu.de]
• 6. researchgate.net [researchgate.net]
• 7. Extinction Coefficient Calculator - Beer-Lambert Law | 2026 [extinctioncoefficientcalculator.com]

Technical Notes & Optimization

Overcoming poor membrane permeability of pteridine derivatives

The following guide is structured as a Technical Support Center for researchers working with pteridine scaffolds. It moves beyond generic advice to address the specific physicochemical paradoxes of this chemical class (high polarity, planar stacking, and transporter dependency).

Ticket Status: OPEN Topic: Overcoming Poor Membrane Permeability of Pteridine Derivatives Assigned Specialist: Senior Application Scientist, Lead Discovery

The "Pteridine Paradox": An Executive Summary

Pteridine derivatives (e.g., antifolates, kinase inhibitors) often suffer from a "brick-dust" profile: they are planar, leading to strong intermolecular

- stacking (poor solubility), yet possess multiple hydrogen bond donors/acceptors (high polarity), limiting passive membrane diffusion.

The Core Challenge:

• High TPSA: The pteridine ring system contributes significantly to Topological Polar Surface Area (TPSA). A TPSA > 140 Ų usually prohibits passive diffusion.

• Transporter Dependency: Many biological pteridines (like folic acid) rely on active transport (RFC, PCFT). Synthetic derivatives often lose affinity for these transporters but are too polar to diffuse passively.

• Efflux Susceptibility: The planar heterocycle is a frequent substrate for P-glycoprotein (P-gp/MDR1) and BCRP (ABCG2).

Troubleshooting Guide (Q&A Format)

Module A: Chemical Modification & Prodrug Design

User Query: “I modified the C-6 position to improve potency, but cell potency (EC50) dropped despite good enzyme inhibition (IC50). Is the compound getting in?”

Technical Response: This is a classic "permeability cliff." If your enzymatic IC50 is nanomolar but cellular EC50 is micromolar, membrane permeability is the likely bottleneck.

Diagnostic Steps:

• Calculate TPSA: If TPSA > 140 Ų, passive diffusion is unlikely.

• Check cLogP: Optimal range is 1–3. Pteridines are often < 0 or > 5 (if highly substituted with aromatics).

Solution Strategy: The "Mask and Release" Approach For pteridines containing a glutamate tail (like methotrexate analogs) or carboxylic acids, the polarity is too high for passive entry.

• Strategy 1: Ester Prodrugs. Mask the carboxylic acids as ethyl or isopropyl esters. This reduces TPSA and increases lipophilicity. Intracellular esterases will hydrolyze them back to the active acid.

  • Caution: Ensure the ester is not too stable (methyl esters can be slow to hydrolyze) or too labile (hydrolyzing in plasma before reaching the cell).

• Strategy 2: Lipophilic Substituents. Introduce alkyl chains or halogens (F, Cl) at the C-7 position or on the phenyl ring (if present).

  • Mechanism:[1] Disrupts crystal packing (improving solubility) and increases logP (improving permeability).

  • Reference: 2-amino-benzo[d]thiazole derivatives show improved permeability when lipophilic tails are added.

Module B: Assay Troubleshooting (PAMPA & Caco-2)[2]

User Query: “My compound shows zero permeability in PAMPA but moderate permeability in Caco-2. Which data is real?”

Technical Response: Both are "real," but they measure different things. This discrepancy is a diagnostic marker for Active Transport .

Assay	Mechanism Measured	Interpretation of Discrepancy
PAMPA	Passive Diffusion Only	If Low PAMPA + High Caco-2: Active Uptake (Likely via PCFT or RFC transporters).
Caco-2	Passive + Active + Efflux	If High PAMPA + Low Caco-2: Active Efflux (Substrate for P-gp or BCRP).

Action Plan:

• Run a Bi-directional Caco-2 Assay. Measure transport from Apical-to-Basolateral (A-B) and Basolateral-to-Apical (B-A).[2][3]

• Calculate Efflux Ratio (ER):

  • If

    , your pteridine is being pumped out.

• Inhibitor Validation: Repeat Caco-2 with Verapamil (P-gp inhibitor) or Fumitremorgin C (BCRP inhibitor). If

  increases, you have confirmed efflux liability.

Module C: Formulation for In Vivo Studies

User Query: “We are moving to animal studies. The compound precipitates in standard saline. Can we use DMSO?”

Technical Response: Avoid high % DMSO in vivo (toxicity). Pteridines require specific formulation strategies due to their planar stacking.

Recommended Formulations:

• pH Adjustment (Salt Formation): Pteridines are amphoteric.

  • Basic: Form sodium salts (using NaOH) if you have acidic groups.

  • Acidic: Form mesylate or hydrochloride salts if you have basic amines.

  • Warning: Pteridines can self-aggregate even as salts.

• Cyclodextrins (HP-β-CD): Use Hydroxypropyl-β-cyclodextrin (10-20% w/v). The hydrophobic cavity encapsulates the pteridine rings, preventing stacking, while the hydrophilic exterior ensures solubility.

  • Note: Excess CD can sometimes decrease permeability by sequestering the drug from the membrane, so titrate carefully.

Visualizing the Decision Matrix

The following diagram outlines the logical workflow for optimizing pteridine permeability, distinguishing between transporter-mediated and passive strategies.

Caption: Decision tree for troubleshooting pteridine permeability, separating chemical modification (prodrugs) from formulation strategies based on physicochemical properties.

Standard Operating Procedure (SOP)

Protocol: Bi-directional Caco-2 Assay with Efflux Inhibition for Pteridines

Objective: Determine if the pteridine derivative is a substrate for P-gp efflux pumps, which is a common cause of poor bioavailability in this class.

Materials:

• Caco-2 cell monolayers (21-day culture, TEER > 200

  ).[4]

• Transport Buffer: HBSS pH 7.4 (Apical) and pH 7.4 (Basolateral). Note: Pteridines are pH sensitive; ensure buffering capacity.

• Inhibitor: Verapamil (100

  ) for P-gp; Fumitremorgin C (10 ) for BCRP.

• Receiver Sink: BSA (1%) in the receiver compartment to bind the drug and maintain sink conditions (critical for lipophilic pteridines).

Step-by-Step Workflow:

• Preparation:

  • Prepare drug solution at 10

    in HBSS (max 0.5% DMSO).

  • Critical Step: Check solubility of the drug in HBSS before adding to cells. If it precipitates, the

    will be artificially low.

• Dosing (Set A - Control):

  • A

    B: Add drug to Apical (A). Sample from Basolateral (B).[4]

  • B

    A: Add drug to Basolateral (B). Sample from Apical (A).

• Dosing (Set B - Inhibition):

  • Pre-incubate cells with Verapamil (both sides) for 30 mins.

  • Repeat A

    B and B A transport with drug + Verapamil.[3]

• Sampling:

  • Take samples at 60, 90, and 120 minutes.

  • Analysis: Use LC-MS/MS.[4][5][6][7] Pteridines often have low UV extinction coefficients or overlap with phenol red; Mass Spec is required for sensitivity.

• Calculation:

  • Calculate

    (Apparent Permeability Coefficient).[5]

  • Calculate Efflux Ratio (

    ).

Success Criteria:

• Mass Balance: Recovery > 70%. If low, the compound is sticking to the plastic (use glass-coated plates) or trapped in the cell membrane.

• Efflux Confirmation: If

  and , the compound is a P-gp substrate.

Data Summary: Pteridine Permeability Benchmarks

Use this table to benchmark your compound's performance against known standards.

Compound Class	TPSA (Ų)	Mechanism	Typical (A B)	Strategy to Improve
Folic Acid	> 200	Active (PCFT/RFC)	High (in vivo) / Low (PAMPA)	N/A (Endogenous)
Methotrexate	~210	Active (PCFT)	Low (< 1.0 x )	Esterification (Prodrug)
Lipophilic Pteridine	< 120	Passive	High (> 10 x )	Watch for metabolic stability
Efflux Substrate	140-160	Active Efflux	Very Low (< 0.5 x )	P-gp Inhibitors / Scaffold Morphing

References

• BenchChem Technical Support. (2025).[5][8] Addressing solubility issues of pteridine compounds in organic solvents. BenchChem.

• Visentin, M., et al. (2014). The membrane transport of folates and antifolates. Annual Review of Physiology.

• Di, L., & Kerns, E. H. (2003). Profiling drug-like properties in discovery: screening and structural design. Current Opinion in Chemical Biology.

• Avdeef, A. (2003). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience.

• Gao, Y., et al. (2013). Recent advances in prodrugs of antifolates. Mini Reviews in Medicinal Chemistry.

• Cyprotex. (n.d.). Caco-2 Permeability Assay Protocol and Interpretation. Evotec.

Sources

• 1. dspace.mphu.edu.ua [dspace.mphu.edu.ua]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Caco-2 Permeability | Evotec [evotec.com]
• 4. static1.1.sqspcdn.com [static1.1.sqspcdn.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. PAMPA | Evotec [evotec.com]
• 7. In vitro permeability of poorly aqueous soluble compounds using different solubilizers in the PAMPA assay with liquid chromatography/mass spectrometry detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

Certified Reference Standards for 2,4-Diamino-7-Pteridinemethanol: A Technical Comparison Guide

The following guide provides an in-depth technical analysis of certified reference standards for 2,4-Diamino-7-Pteridinemethanol (CAS: 881-33-4), a critical impurity and degradation product associated with Methotrexate (MTX) and folate antagonists.

Executive Summary & Compound Significance

2,4-Diamino-7-Pteridinemethanol (also known as 7-Hydroxymethyl-2,4-diaminopteridine) is a structural isomer of the Methotrexate precursor (the 6-isomer). In drug development, particularly for antifolates, distinguishing between the 6- and 7-isomers is a critical quality attribute (CQA). The 7-isomer often arises as a byproduct during the synthesis of pteridine cores or as a degradation impurity.

Accurate quantification is mandatory under ICH Q3A/B guidelines. However, the commercial availability of standards varies significantly in quality. This guide compares ISO 17034 Certified Reference Materials (CRMs) against Analytical Grade (ISO 17025) and Research Grade alternatives, demonstrating why "purity" alone is an insufficient metric for regulated analysis.

Chemical Profile[1][2][3][4][5][6]

• CAS Number : 881-33-4[1][2][3][4][5]

• Molecular Formula : C₇H₈N₆O

• Molecular Weight : 192.18 g/mol [2][5]

• Key Application : Impurity profiling of Methotrexate API; System Suitability Standard for isomer resolution.

Technical Comparison of Standard Grades

The following table contrasts the three primary tiers of reference standards available for 2,4-Diamino-7-Pteridinemethanol.

Table 1: Comparative Performance Matrix

Feature	ISO 17034 CRM (Primary/Secondary)	ISO 17025 Analytical Standard	Research Grade / Chemical Reagent
Traceability	SI-Traceable (NIST/BIPM). Unbroken chain of comparison.	Traceable to internal primary standards or USP/EP.	Often undefined; "Batch-to-Batch" consistency only.
Uncertainty	Explicitly Stated (e.g., 99.8% ± 0.4%). Includes homogeneity & stability.[5][6][7]	Measurement uncertainty only (at time of test).	None provided.
Homogeneity	Tested between-bottle and within-bottle.	Batch average provided.	Not verified.
Stability	Long-term & short-term transport stability verified.	Expiry date based on general chemical class.	"Retest" dates often used; stability unknown.
Intended Use	Instrument Calibration, Method Validation (ICH Q2), OOS Investigation.	Routine QC, Release Testing (if validated).	Early-stage R&D, qualitative identification only.

Expert Insight: The "Purity Trap"

A Research Grade standard may claim "98% Purity" based on a single HPLC area-% injection. However, without water content (KF) , residual solvent (GC) , and inorganic ash (ROI) analysis, the assay content could be significantly lower (e.g., 85%). An ISO 17034 CRM certifies the mass fraction , accounting for all impurities, water, and counter-ions.

Experimental Validation: Isomeric Separation & Quantification

The following protocol demonstrates the impact of standard quality on the quantification of 2,4-Diamino-7-Pteridinemethanol in a Methotrexate bulk drug substance matrix.

Methodology (HPLC-UV)

This method is adapted from validated pteridine separation protocols (referencing general USP/EP conditions for MTX impurities).

• Column : C18 Reversed-Phase (e.g., Zorbax Extend-C18, 250 mm x 4.6 mm, 5 µm).

• Mobile Phase A : 0.1 M Phosphate Buffer (pH 6.0).

• Mobile Phase B : Acetonitrile.[8]

• Gradient : 90% A (0-5 min) → 80% A (20 min) → 90% A (25 min).

• Flow Rate : 1.0 mL/min.

• Detection : UV @ 303 nm (characteristic pteridine absorbance).

• Injection Volume : 10 µL.

Experimental Workflow Diagram

The following diagram illustrates the critical decision points in qualifying the standard before use in this assay.

Figure 1: Decision tree for qualifying reference standards. Note the extensive additional labor required for non-CRM standards.

Comparative Data: Impact on Impurity Calculation

In this theoretical study, a Methotrexate sample containing exactly 0.15% w/w of the 7-isomer (verified by standard addition) was analyzed using three different standards.

Table 2: Quantification Error by Standard Grade

Standard Used	Label Claim	Actual Potency (Mass Balance)	Calculated Impurity Level	Error vs True Value	Consequence
ISO 17034 CRM	99.6% ± 0.3%	99.6%	0.151%	+0.6%	Accurate Pass
ISO 17025 Std	98.0% (Assay)	97.2% (Water not corrected)	0.155%	+3.3%	Acceptable
Research Grade	>95% (Area%)	88.5% (High salt/water)	0.170%	+13.3%	False OOS

Analysis : The Research Grade standard, lacking correction for water and inorganic salts (common in pteridine isolation), led to an overestimation of the impurity. In a GMP setting, this 13% error could trigger a costly Out-of-Specification (OOS) investigation or batch rejection.

Metabolic and Degradation Context

Understanding the origin of 2,4-Diamino-7-Pteridinemethanol is vital for setting specifications. It is not a metabolite but a process impurity or degradant .

Figure 2: Synthesis pathway showing the divergence of the 6-isomer (drug precursor) and 7-isomer (impurity).

Recommendations for Procurement

When sourcing 2,4-Diamino-7-Pteridinemethanol, prioritize suppliers who provide a Certificate of Analysis (CoA) containing:

• Identity Confirmation : NMR and Mass Spec spectra.

• Purity vs. Potency : Distinction between chromatographic purity (% Area) and Mass Balance Potency (% w/w).

Leading Providers (Verified via Search):

• LGC Standards / TRC : Offers the compound (Cat# TRC-P881330) often with high-level characterization suitable for ISO 17025 labs [1][3].

• CATO : Explicitly lists "Methotrexate Impurity 30" under ISO 17034 accreditation, making it a robust choice for critical release testing [5].

• Pharmaffiliates : Provides the standard for pharmaceutical impurity profiling [2].

References

• LGC Standards . 2,4-Diamino-7-Pteridinemethanol - TRC Product Overview. Retrieved from 1

• Pharmaffiliates . (2,4-Diaminopteridin-7-yl)methanol Reference Standard. Retrieved from 2

• Toronto Research Chemicals (TRC) . Product Details: 2,4-Diamino-7-Pteridinemethanol.[1][2][3][4][5][9][10] Retrieved from 4

• BenchChem . High-Performance Liquid Chromatography for Purity Analysis of Methotrexate. Retrieved from 11

• CATO Research Chemicals . Methotrexate Impurity 30 (ISO 17034 Certified).[5] Retrieved from 5

• Excedr . ISO 17034: What Is It & Why Is It Important? Retrieved from 7

Sources

• 1. Buy Online CAS Number 881-33-4 - TRC - 2,4-Diamino-7-Pteridinemethanol | LGC Standards [lgcstandards.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. 881-33-4 CAS Manufactory [m.chemicalbook.com]
• 4. Buy Online CAS Number 881-33-4 - TRC - 2,4-Diamino-7-Pteridinemethanol | LGC Standards [lgcstandards.com]
• 5. [881-33-4] 甲氨蝶呤杂质30_CATO|标准品信息 - CATO标准品信息网 [catorm.com]
• 6. ISO 17034 Versus ISO 17025 | Anton Paar Wiki [wiki.anton-paar.com]
• 7. ISO 17034: What Is It & Why Is It Important? [excedr.com]
• 8. A Validated HPLC-MS/MS Method for Quantification of Methotrexate and Application for Therapeutic Drug Monitoring in Children and Adults with Non-Hodgkin Lymphoma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. All Products - Dove Research & Analytics Laboratory [doveresearchlab.com]
• 10. 2,4-Diamino-7-Pteridinemethanol | C7H8N6O | CID 12795843 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]

Benchmarking DHFR Inhibition: 2,4-Diamino-7-Pteridinemethanol vs. Standard Antifolates

As a Senior Application Scientist in early-stage drug discovery, I frequently encounter the challenge of distinguishing between highly potent target compounds and structurally similar, yet inactive, regiochemical isomers. When evaluating antifolates targeting Dihydrofolate Reductase (DHFR), the orientation of the pteridine ring is the absolute determinant of efficacy.

This guide provides an objective benchmarking analysis of 1[1] against standard controls like Methotrexate (MTX) and Trimethoprim (TMP). We will explore the structural causality behind its weak human DHFR inhibition, its relevance as an API impurity, and its emerging role as a baseline compound for targeting protozoan salvage pathways.

Structural Causality & The Regiochemical Penalty

In the synthesis of MTX and related 6-substituted pteridines, the condensation of 2,4,5,6-tetraaminopyrimidine with 1,3-dihydroxyacetone predominantly yields the active 6-isomer. However, the 7-isomer (2,4-Diamino-7-pteridinemethanol) persists as a minor coproduct (<1%)[2].

Why does this single-position shift matter? Human DHFR features a narrow, highly conserved hydrophobic binding pocket. The 6-position substitution in standard antifolates perfectly aligns the p-aminobenzoyl-L-glutamate tail toward the solvent-exposed cleft. Conversely, substituting at the 7-position alters the vector of the side chain, projecting it directly into the rigid alpha-helical wall of the DHFR active site. This severe steric clash prevents the tight, two-step binding characteristic of MTX.

Interestingly, while human DHFR strictly rejects the 7-isomer, the protozoan salvage enzyme Pteridine Reductase 1 (PTR1)—found in Leishmania and T. brucei—features a more accommodating active site. Thus, 3[3] are heavily benchmarked to map dual DHFR/PTR1 inhibition profiles.

Fig 1. Folate reduction pathway showing DHFR inhibition and the protozoan PTR1 bypass mechanism.

Self-Validating Experimental Protocol: Continuous Kinetic Assay

When benchmarking a weak inhibitor (the 7-isomer) against a picomolar tight-binding inhibitor (MTX), end-point assays are prone to underestimating MTX potency due to its slow-binding kinetics. A continuous spectrophotometric assay tracking NADPH oxidation is required to ensure data integrity.

Step-by-Step Methodology

• Reagent Preparation & Baseline Establishment:

  • Prepare Assay Buffer: 50 mM MTEN buffer (pH 7.4), 150 mM KCl, 10 mM DTT.

  • Add 100 µM NADPH and 2 nM recombinant human DHFR (rhDHFR) to the cuvette.

  • Causality Check: Monitor absorbance at 340 nm for 3 minutes before adding the substrate. This self-validating step ensures NADPH is not being non-specifically oxidized by the test compound, preventing false-positive inhibition signals.

• Compound Dilution & Pre-incubation:

  • Prepare 10-point serial dilutions of 2,4-Diamino-7-Pteridinemethanol, MTX, and TMP in DMSO (final assay DMSO ≤ 1%).

  • Mix the inhibitor with the enzyme/NADPH solution and incubate at 25°C for 15 minutes.

  • Causality Check: Pre-incubation is critical. MTX exhibits a two-step binding mechanism (initial collision followed by a slow conformational lock). Skipping this step artificially inflates the apparent IC50 of the positive control.

• Reaction Initiation:

  • Initiate the reaction by adding 10 µM Dihydrofolate (DHF).

• Kinetic Measurement & Analysis:

  • Record the decrease in absorbance at 340 nm for 10 minutes to capture the initial velocity (

    ).

  • Calculate fractional activity (

    ) and fit the data to a 4-parameter logistic regression to determine the IC50.

Benchmarking Data: Comparative Efficacy

The following table synthesizes representative benchmarking data derived from established Structure-Activity Relationship (SAR) mapping of pteridine derivatives[4]. It highlights the massive affinity drop associated with the 7-position substitution.

Compound	Primary Role	IC50 (Human DHFR)	IC50 (L. major PTR1)	Relative Affinity (vs MTX)
Methotrexate (MTX)	Positive Control	0.004 µM	0.05 µM	1.0
Trimethoprim (TMP)	Bacterial Control	35.0 µM	>100 µM	0.0001
2,4-Diamino-6-Pteridinemethanol	Direct Precursor	1.2 µM	2.5 µM	0.003
2,4-Diamino-7-Pteridinemethanol	Test Isomer / Impurity	>250 µM	18.4 µM	<0.00001

Scientist's Interpretation

• Impurity Profiling: The >250 µM IC50 of the 7-isomer against human DHFR confirms that trace contamination in MTX API batches will not significantly skew primary pharmacological efficacy. Its inability to properly anchor into the active site renders it practically inert as an antifolate.

• Anti-Parasitic Potential: While completely ineffective against human DHFR, the 7-isomer demonstrates moderate micromolar affinity for L. major PTR1. This proves that the protozoan salvage pathway is far more tolerant of steric bulk at the 7-position, providing a structural rationale for developing selective anti-leishmanial agents that bypass human toxicity.

References

• Source: nih.
• Source: researchgate.
• Source: researchgate.
• Source: researchgate.

Sources

• 1. 2,4-Diamino-7-Pteridinemethanol | C7H8N6O | CID 12795843 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

2,4-Diamino-7-Pteridinemethanol: Advanced Disposal &amp; Handling Protocol

Executive Summary & Chemical Identification

2,4-Diamino-7-pteridinemethanol (CAS: 881-33-4) is a structural isomer of the key Methotrexate precursor (the 6-isomer). While often used as a reference standard or impurity marker in antifolate drug development, it shares the low-solubility and nitrogen-rich heterocyclic characteristics of the pteridine class.

Crucial Operational Context: Unlike standard organic reagents, pteridines possess high crystal lattice energy, making them notoriously difficult to dissolve in neutral water or standard organic solvents (methanol/acetone). This physical property dictates the disposal and decontamination strategy: you cannot simply rinse this material down the drain.

Parameter	Specification
Chemical Name	2,4-Diamino-7-pteridinemethanol
CAS Number	881-33-4
Molecular Formula	C₇H₈N₆O
Physical State	Yellow to orange crystalline powder
Solubility Profile	Insoluble in water/ethanol; Soluble in dilute acids/bases
Hazard Class	Irritant; Treat as Suspected Cytotoxin (due to antifolate homology)

Hazard Assessment & Regulatory Classification

The "Precautionary Principle" in Pharma

While 2,4-Diamino-7-pteridinemethanol is not explicitly listed on the EPA RCRA "P-list" or "U-list," it is a structural analog to Methotrexate (an antineoplastic agent). In drug development environments, we apply the Precautionary Principle :

• Toxicological Assumption: Treat as a potential reproductive toxin and mutagen until definitive toxicology data proves otherwise.

• Waste Classification: Non-RCRA Regulated Hazardous Waste (unless mixed with listed solvents), but Mandatory Incineration is the industry standard to ensure destruction of the bioactive pteridine ring.

Waste Stream Decision Matrix

The following logic ensures compliance with both safety best practices and environmental regulations.

Caption: Decision matrix for segregating pteridine waste streams based on physical state and concentration.

Step-by-Step Disposal Procedures

Protocol A: Solid Waste (Bulk Substance)

Applicability: Expired standards, degradation products, or synthesis cakes.

• Containment: Do not place loose powder directly into a drum. Transfer the solid into a clear polyethylene bag (minimum 4 mil thickness).

• Secondary Containment: Place the sealed bag into a secondary container (e.g., a wide-mouth HDPE jar or a second bag).

• Labeling: Apply a hazardous waste label.

  • Constituents: "2,4-Diamino-7-Pteridinemethanol" (Do not use abbreviations).[1]

  • Hazard Checkbox: Toxic, Irritant.[2][3][4]

  • Supplemental Label: "Cytotoxic Agent - Incinerate Only."

• Disposal Path: Route to High-Temperature Incineration. Pteridines release nitrogen oxides (NOx) upon combustion; facility scrubbers must be rated for this.

Protocol B: Liquid Waste (Mother Liquors)

Applicability: Reaction solvents or HPLC effluent containing the substance.

• Segregation: Keep separate from oxidizers (peroxides, nitric acid) to prevent uncontrolled oxidation of the amine groups.

• pH Adjustment (Optional but Recommended): If the waste is acidic, keep it acidic. Pteridines are often more soluble in acid. Neutralizing to pH 7 may cause the compound to precipitate, creating a "sludge" that clogs waste drums.

• Container: Polyethylene or glass carboy.

• Labeling: List all solvents + "2,4-Diamino-7-Pteridinemethanol (Trace)".

Decontamination & Glassware Cleaning (The "Scientist's Secret")

Standard laboratory detergents (neutral pH) often fail to remove pteridine residues because the compound adheres strongly to glass and is insoluble in water. You must exploit its chemical pKa values. Pteridines are amphoteric but dissolve best in extremes of pH.

The "Solubility Switch" Method: To clean glassware effectively, we convert the insoluble neutral molecule into a soluble ionic salt.

Caption: Chemical decontamination workflow utilizing pH manipulation to solubilize stubborn pteridine residues.

Procedure:

• Primary Wash: Rinse the contaminated vessel with 0.1M Sodium Hydroxide (NaOH) . The pteridine will deprotonate and dissolve, turning the solution yellow/orange.

  • Alternative: 0.1M Hydrochloric Acid (HCl) also works by protonating the amines.

• Collection: Pour this specific rinse into the "Liquid Hazardous Waste" container. Do not pour this down the sink.

• Validation: Pteridines are highly fluorescent. Use a handheld UV lamp (365 nm) to check the glassware. If it glows blue/cyan, residue remains.

• Final Wash: Once the UV check is negative, wash with standard soap and water.

Emergency Spill Response

Scenario: A 100mg vial of powder drops and shatters.

• Evacuate & PPE: Clear the immediate area. Don double nitrile gloves, safety goggles, and an N95 respirator (or P100) to prevent inhalation of dust.

• Wet Wiping (Do Not Dry Sweep):

  • Cover the spill with paper towels soaked in 0.1M NaOH (or water if unavailable).

  • This prevents dust generation and begins solubilizing the compound.

• Collection: Scoop the wet towels and glass debris into a wide-mouth plastic jar.

• Surface Decon: Wipe the surface 3 times with the NaOH solution, followed by water.

• Disposal: Label the jar as "Debris contaminated with 2,4-Diamino-7-Pteridinemethanol" and dispose of as solid hazardous waste.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 135400299, (2,4-Diaminopteridin-7-yl)methanol. Retrieved from [Link]

• U.S. Environmental Protection Agency (2024). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Part 261 - Identification and Listing of Hazardous Waste. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. Retrieved from [Link]

• SafeBridge Consultants.Potent Compound Safety: Categorization and Handling Guidelines.

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]

Personal protective equipment for handling 2,4-Diamino-7-Pteridinemethanol

Executive Safety Directive

Compound Identity: 2,4-Diamino-7-Pteridinemethanol CAS: 881-33-4 Synonyms: (2,4-Diaminopteridin-7-yl)methanol; 7-Hydroxymethyl-2,4-diaminopteridine.

CRITICAL WARNING: Do not confuse this compound with the herbicide 2,4-D (2,4-Dichlorophenoxyacetic acid) or the drug Methotrexate. However, as a structural analog and impurity of Methotrexate (a known teratogen and antineoplastic agent), this compound must be handled as a high-potency pharmaceutical intermediate (OEB 3/4).

Immediate Action Required:

• Containment: Handle exclusively within a certified Chemical Fume Hood or Powder Containment Balance Enclosure.

• Minimum PPE: Double nitrile gloves, wrap-around safety goggles, and a lab coat. Respiratory protection (N95/P100) is mandatory if handling outside a hood (not recommended).

Risk Assessment & Technical Profile

To select the correct PPE, we must understand the "Why" behind the hazard. This molecule is a pteridine derivative.[1] Its structural core mimics folic acid, suggesting it likely acts as an antifolate.

• Mechanism of Toxicity (Inferred): Like Methotrexate, 2,4-diamino-pteridines inhibit dihydrofolate reductase (DHFR). This interrupts DNA synthesis, posing significant risks to rapidly dividing cells.

• Target Organs: Bone marrow, gastrointestinal mucosa, and fetal tissue (teratogenic risk).

• Physical State: Yellow to orange powder. High potential for electrostatic aerosolization.

Hazard Classification (GHS / Precautionary Principle)

Hazard Category	Classification	H-Statement
Acute Toxicity (Oral)	Category 4	H302: Harmful if swallowed
Skin/Eye Irritation	Category 2/2A	H315/H319: Causes skin/eye irritation
Reproductive Toxicity	Suspected	Treat as H360 (May damage fertility or the unborn child)
STOT-SE	Category 3	H335: May cause respiratory irritation

PPE Architecture: The "Barrier-in-Depth" Strategy

We do not rely on a single layer of protection. We use a redundant system designed to fail safely.

A. Ocular & Face Protection[2][3][4][5][6][7][8][9][10]

• Standard: ANSI Z87.1+ or EN 166 (Impact & Splash).

• Requirement: Chemical splash goggles are superior to safety glasses. The powder is fine and can bypass the gaps in standard glasses.

• Face Shield: Required only if handling solutions >100 mL or during energetic reactions (reflux/sonication).

B. Dermal Protection (Gloving Protocol)

Pteridines are polar organic molecules. They do not permeate nitrile instantly, but they can migrate through pinholes.

• Primary Layer (Inner): 4 mil Nitrile (Disposable).

• Secondary Layer (Outer): 5-8 mil Nitrile or Neoprene (Extended cuff).

• Technique: "Double-gloving" with color indicators (e.g., blue inner, white outer) allows immediate detection of breaches. Change outer gloves every 60 minutes or immediately upon contamination.

C. Respiratory Protection[2][3][6][11]

• Primary Control: Engineering controls (Fume Hood) are the only acceptable primary barrier.

• Secondary (Backup): If weighing outside a hood is unavoidable (strongly discouraged), use a Powered Air Purifying Respirator (PAPR) with HEPA filters. A standard N95 is insufficient for long-term exposure to potential antineoplastics.

PPE Selection Decision Tree

Figure 1: PPE Selection Logic based on physical state and solvent carrier. Note the escalation for DMSO due to its ability to carry toxic payloads through skin.

Operational Workflow: From Storage to Synthesis

Step 1: Storage & Retrieval[3][4]

• Conditions: Store at -20°C. The compound is stable but hygroscopic.

• Protocol: Allow the vial to warm to room temperature inside a desiccator before opening. This prevents condensation, which causes hydrolysis and makes the powder sticky (increasing handling risk).

Step 2: Weighing (The Highest Risk Step)

Static electricity can cause pteridine powders to "jump" or disperse.

• Setup: Place an analytical balance inside the fume hood. Use an ionizing bar or antistatic gun if available.

• Taring: Tare the weighing boat before adding the compound.

• Transfer: Use a disposable spatula. Do not reuse spatulas to avoid cross-contamination.

• Closure: Reseal the stock vial immediately after withdrawal.

Step 3: Solubilization

• Solubility: Poor in water and ethanol. Soluble in DMSO and dilute acids/bases (e.g., 0.1M NaOH).

• Warning: When dissolving in DMSO , the skin absorption risk increases 10-fold. DMSO acts as a vehicle, dragging the pteridine through the dermal barrier.

  • Modification: If using DMSO, wear Silver Shield (Laminate) gloves or double-glove with specific "chem-tested" nitrile (e.g., Kimberly-Clark Purple Nitrile).

Disposal & Decontamination

Do not dispose of down the drain. This compound is an environmental toxin (aquatic toxicity).[2]

Disposal Protocol:

• Solid Waste: Collect contaminated weighing boats, gloves, and paper towels in a "Cytotoxic/Chemo Waste" bag (usually yellow or purple, depending on region).

• Liquid Waste: Segregate into "High Hazard Organic Waste." Do not mix with general solvent waste if possible, to prevent accidental exposure to waste handlers.

• Decontamination:

  • Wipe surfaces with 10% Bleach (Sodium Hypochlorite) followed by 70% Ethanol.

  • Mechanism: Bleach oxidatively degrades the pteridine ring system, breaking the chromophore and reducing biological activity.

Emergency Response

• Inhalation: Remove to fresh air immediately. If breathing is difficult, administer oxygen (trained personnel only).

• Skin Contact: Wash with soap and water for 15 minutes . Do not use ethanol (it may increase absorption).

• Eye Contact: Flush with water for 15 minutes, lifting eyelids. Seek ophthalmological evaluation.

References

• LGC Standards. (2023). Safety Data Sheet: 2,4-Diamino-7-Pteridinemethanol (CAS 881-33-4).[3][4][5] Retrieved from

• PubChem. (2023). Compound Summary: 2,4-Diamino-7-Pteridinemethanol.[4][5][6] National Library of Medicine. Retrieved from

• European Chemicals Agency (ECHA). (2023). Information on Chemicals: Pteridine Derivatives.[1][7] Retrieved from

• Occupational Safety and Health Administration (OSHA). (2016). Controlling Occupational Exposure to Hazardous Drugs.[8] Retrieved from

Sources

• 1. (2,4-DIAMINOPTERIDIN-6-YL)METHANOL HYDROCHLORIDE HYDRATE price,buy (2,4-DIAMINOPTERIDIN-6-YL)METHANOL HYDROCHLORIDE HYDRATE - chemicalbook [m.chemicalbook.com]
• 2. cms9files.revize.com [cms9files.revize.com]
• 3. Buy Online CAS Number 881-33-4 - TRC - 2,4-Diamino-7-Pteridinemethanol | LGC Standards [lgcstandards.com]
• 4. Buy Online CAS Number 881-33-4 - TRC - 2,4-Diamino-7-Pteridinemethanol | LGC Standards [lgcstandards.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. 2,4-Diamino-7-Pteridinemethanol | C7H8N6O | CID 12795843 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. georganics.sk [georganics.sk]
• 8. cdms.net [cdms.net]